Cas no 1805863-87-9 (3-Hydroxy-5-methylphenylpropanal)

• Product Name: 3-Hydroxy-5-methylphenylpropanal
• CAS No: 1805863-87-9
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 4961503
• Update Time: 2025-09-27

3-Hydroxy-5-methylphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-5-methylphenylpropanal

• Inchi： 1S/C10H12O2/c1-7-3-9(8(2)6-11)5-10(12)4-7/h3-6,8,12H,1-2H3
• InChI Key： ITMDARBFNAYFHM-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C=C(C=1)C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes